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Abstract

Ethyl everninate (CAS 6110-36-7), a naturally occurring phenolic compound, is a secondary
metabolite isolated from oakmoss (Evernia prunastri)[1]. Structurally identified as ethyl 2-
hydroxy-4-methoxy-6-methylbenzoate, this small molecule has garnered interest within the
scientific community for its potential biological activities. This technical guide provides a
comprehensive overview of Ethyl everninate, consolidating available data on its
physicochemical properties, synthesis, spectroscopic characterization, and reported biological
activities. Detailed experimental protocols for relevant assays are also provided to facilitate
further research and development.

Chemical and Physical Properties

Ethyl everninate is an aromatic ester with the molecular formula C11H1404 and a molecular
weight of 210.23 g/mol [2][3]. While comprehensive experimental data on its physical
properties is limited, some key characteristics are summarized in the table below.
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Property Value Reference
Molecular Formula C11H1404 [2][3]
Molecular Weight 210.23 g/mol
ethyl 2-hydroxy-4-methoxy-6-
IUPAC Name Y Y Y Y
methylbenzoate
Ethyl 2-hydroxy-4-methoxy-6-
Synonyms
methylbenzoate
CAS Number 6110-36-7
Appearance Solid (predicted)
129-132 °C (for the related
Melting Point compound Ethyl 2,4-dihydroxy-
6-methylbenzoate)
Boiling Point Not available
Solubility Not available
Synthesis

The primary method for the synthesis of Ethyl everninate involves the esterification of its

corresponding carboxylic acid precursor, 2-hydroxy-4-methoxy-6-methylbenzoic acid.

Reaction Scheme:
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Reactants

Acid catalyst (e.g., H2SO
2-hydroxy-4-methoxy-6-methylbenzoic acid yHe(atg 2504) Products

T

 " Ethyl everninate Water

Ethanol

Prepare standardized microbial inoculum Perform serial dilution of Ethyl everninate in 96-well plate

\ /

Inoculate wells with microbial suspension

'

Incubate under appropriate conditions

'

Visually assess for microbial growth

'

Determine the Minimum Inhibitory Concentration (MIC)
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Ethyl everninate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl Everninate (CAS:
6110-36-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203233#ethyl-everninate-cas-number-6110-36-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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